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Compound of Interest |

Compound Name: Methallyl iodide
CAS No.: 3756-30-7
Cat. No.: B3051984

Topic: Troubleshooting Discoloration (Brown/Purple) in Methallyl lodide Ticket ID: CHEM-
SUP-3756 Status: Resolved / Guide Available Audience: Synthetic Chemists, Process
Development Scientists

Executive Summary: The "Purple Plague"

Issue: You have retrieved a bottle of Methallyl lodide (3-iodo-2-methylprop-1-ene) from
storage, and the liquid has turned from colorless/pale yellow to a deep brown or purple.

Diagnosis: The compound has undergone homolytic cleavage of the Carbon-lodine (C-I) bond,
releasing iodine radicals (

) that dimerize into molecular iodine (

)-

e Purple Color: Indicates

in the vapor phase or in non-polar solvents.

e Brown/Red Color: Indicates

dissolved in the liquid alkyl iodide itself (acting as a polar solvent due to its dipole moment)
or formation of polyiodides (
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Verdict: The reagent is compromised but salvageable. Do not use "as is" for sensitive
organometallic chemistry (e.g., Grignard, Barbier) or precise stoichiometric couplings.

Diagnostic: The Mechanism of Decomposition
Methallyl iodide possesses a weak C-I bond (bond dissociation energy

50-55 kcal/mol), which is significantly weaker than C-Br or C-Cl bonds. Exposure to photons (
) or heat (

) excites an electron from the non-bonding orbital of the iodine to an antibonding

orbital, causing the bond to break.
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Figure 1: The homolytic cleavage pathway leading to iodine accumulation.

Impact Assessment: Why Purification is Mandatory

Using degraded methallyl iodide without purification introduces three specific risks to your
workflow:
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Risk Factor Chemical Consequence

The molecular weight of the liquid has

effectively changed. You are weighing a mixture
Stoichiometric Drift of reagent +

, leading to under-loading of the electrophile.

Free

is a mild oxidant. It can oxidize sensitive
Oxidative Side Reactions nucleophiles (e.g., thiols, phosphines) or quench

organometallic species (e.g.,

)

acts as a weak Lewis acid, potentially catalyzing

Lewis Acid Catalysis unwanted polymerization of the methallyl group

(which contains a reactive alkene).

Troubleshooting & Remediation: Purification
Protocol

Objective: Remove molecular iodine and stabilize the reagent. Safety Warning: Methallyl
iodide is a lachrymator and alkylating agent. Perform all operations in a fume hood.

Step-by-Step Workflow

o Dissolution (Optional): If the volume is small (<5 mL), dilute the reagent in 5 volumes of
diethyl ether or pentane. This aids in phase separation. If purifying >10 mL, you can wash
the neat liquid (density ~1.69 g/mL) directly, as it is denser than water.

e The Thiosulfate Wash: Wash the organic layer with 10% Sodium Thiosulfate (

) solution.

o Chemistry:

o Visual Cue: Shake until the organic layer turns from brown/purple to colorless/pale yellow.
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» Neutralization & Drying:
o Wash with saturated Sodium Bicarbonate (

) to remove trace acidity (
).

o Wash with Brine (
).

o Dry over Anhydrous Magnesium Sulfate (
) or Calcium Chloride (
).

e Vacuum Distillation:
o Decant into a distillation flask containing Copper Turnings.

o Distill under reduced pressure (vacuum).

o Critical:Do not distill to dryness. Leave a small residue to prevent potential
peroxide/polymer explosion hazards.
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Figure 2: Purification workflow to restore reagent quality.
Prevention: Storage & Stabilization
To prevent recurrence, adhere to the "Three C's" of Alkyl lodide storage:

o Copper: Always store the purified liquid over activated Copper wire or turnings.
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o Mechanism:[1][2] Copper acts as a sacrificial scavenger. If any radical decomposition
occurs, the copper reacts with the iodine to form Copper(l) lodide (

), which precipitates as a white/tan solid, keeping the liquid colorless.

e Cold: Store at 2-8°C (Refrigerator). Heat is the primary driver of homolysis.

o Covered (Dark): Wrap the bottle in aluminum foil or use amber glass to block UV light.

Technical Data: Methallyl lodide[3][4]

Property Value Notes

Distinct from Methyl lodide

Chemical Name 3-iodo-2-methylprop-1-ene (Mel)

CAS Number 3756-30-7

Molecular Formula

Molecular Weight 182.00 g/mol

Density 1.693 g/mL At 20°C (Denser than water)

Boiling Point ~109-110°C At 760 mmHg (Atmospheric)

Flash Point 35.8°C (96.5°F) Flammable Liquid

Solubility Immiscible with water Soluble in Ether, DCM, EtOAc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Support Center: Methallyl lodide Stability &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051984#why-does-methallyl-iodide-turn-brown-

purple]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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